4-(2-amino-1-methoxyethyl)phenol hydrochloride
Description
“4-(2-amino-1-methoxyethyl)phenol hydrochloride” is a chemical compound with the CAS Number: 74571-92-9 . It has a molecular weight of 203.67 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “4-(2-amino-1-methoxyethyl)phenol hydrochloride” and its InChI code is "1S/C9H13NO2.ClH/c1-12-9(6-10)7-2-4-8(11)5-3-7;/h2-5,9,11H,6,10H2,1H3;1H" . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a melting point of 176-177 degrees Celsius . It is a powder at room temperature .Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-amino-1-methoxyethyl)phenol hydrochloride involves the reaction of 4-hydroxyphenethylamine with methoxyacetaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "4-hydroxyphenethylamine", "methoxyacetaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-hydroxyphenethylamine is reacted with methoxyacetaldehyde in the presence of a suitable solvent and a catalyst to form 4-(2-amino-1-methoxyethyl)phenol.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride to form 4-(2-amino-1-methoxyethyl)phenol hydrochloride.", "Step 3: The final step involves the addition of hydrochloric acid to the product from step 2 to form the desired compound, 4-(2-amino-1-methoxyethyl)phenol hydrochloride." ] } | |
CAS RN |
74571-92-9 |
Product Name |
4-(2-amino-1-methoxyethyl)phenol hydrochloride |
Molecular Formula |
C9H14ClNO2 |
Molecular Weight |
203.7 |
Purity |
95 |
Origin of Product |
United States |
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